Cas no 3840-18-4 (2-(2-Methylphenoxy)aniline)

2-(2-Methylphenoxy)aniline Properties

Names and Identifiers

• 2-(o-Tolyloxy)aniline
• BRN 2723291
• NSC 163942
• 2-(2-Methylphenoxy)aniline
• 2-Amino-2'-methyldiphenyl ether
• 2-(2-Tolyloxy) aniline
• 2-(O-tolyloxy)benzenamine
• 2-AMINOPHENYL O-TOLYL ETHER2-(2-METHYLPHENOXY)ANILINE
• Benzenamine, 2-(2-methylphenoxy)-
• Aniline, 2-(o-tolyloxy)-
• 2-(2-methylphenoxy)Benzenamine
• 2-(O-TOLYLOXY)-ANILINE
• 2-Amino-2′-methyldiphenyl Ether
• 2-Aminophenyl o-tolyl ether
• SCHEMBL395415
• AS-57520
• DTXSID90191739
• SR-01000423538
• CHEMBL1314101
• A1008
• AMY10481
• W-109933
• 1-13-00-00109 (Beilstein Handbook Reference)
• JYJPXACGURQSCB-UHFFFAOYSA-
• UNII-L6Y9DB1FGI
• L6Y9DB1FGI
• A824137
• EINECS 223-329-3
• D88365
• NS00030377
• AKOS000100462
• NSC-163942
• HMS2627E13
• SMR000305115
• BB 0259320
• 3840-18-4
• EN300-7407266
• JYJPXACGURQSCB-UHFFFAOYSA-N
• ANILINE, O-(O-TOLYLOXY)-
• NCGC00245845-01
• MFCD00025167
• 2'-methyl-2-aminodiphenylether
• 2-Amino-2'-Methyl Diphenylether
• O-(O-TOLYLOXY)ANILINE
• MLS000723520
• NSC163942
• 2-(2-Methylphenoxy)aniline #
• InChI=1/C13H13NO/c1-10-6-2-4-8-12(10)15-13-9-5-3-7-11(13)14/h2-9H,14H2,1H3
• WLN: ZR BOR B1
• FT-0635032
• Aniline,2-(o-tolyloxy)-
• SR-01000423538-1
• Oprea1_460977
• DB-032404
• DTXCID80114230
• +Expand

• MDL： MFCD00025167
• InChIKey： JYJPXACGURQSCB-UHFFFAOYSA-N
• Inchi： 1S/C13H13NO/c1-10-6-2-4-8-12(10)15-13-9-5-3-7-11(13)14/h2-9H,14H2,1H3
• SMILES： CC1=CC=CC=C1OC2=CC=CC=C2N

Computed Properties

• Exact Mass: 199.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.099714
• Heavy Atom Count: 15
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• LogP: 3.95070
• PSA: 35.25000
• Refractive Index: 1.6040-1.6060
• Boiling Point: 196°C/23mmHg(lit.)
• Flash Point: 133.3°C
• Density: 1.11

2-(2-Methylphenoxy)aniline Security Information

• Symbol: GHS07
• RTECS：BY9750000
• Safety Term：S26-36/S37/S39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36; R37; R38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

2-(2-Methylphenoxy)aniline Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides